Cas no 2581-04-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-)

1H-Pyrrolizine-3-carboxylicacid, hexahydro- structure
2581-04-6 structure
Product name:1H-Pyrrolizine-3-carboxylicacid, hexahydro-
CAS No:2581-04-6
MF:C8H13NO2
MW:155.194322347641
CID:239720
PubChem ID:19990612

1H-Pyrrolizine-3-carboxylicacid, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-3-carboxylicacid, hexahydro-
    • 1H-Pyrrolizine-3-carboxylicacid,hexahydro-(7CI,9CI)
    • 2581-04-6
    • DTXSID30601721
    • Hexahydro-1H-pyrrolizine-3-carboxylic acid
    • SCHEMBL124448
    • Inchi: InChI=1S/C8H13NO2/c10-8(11)7-4-3-6-2-1-5-9(6)7/h6-7H,1-5H2,(H,10,11)
    • InChI Key: CLFIHFDKFSERQF-UHFFFAOYSA-N
    • SMILES: C1C2N(CCC2)C(C(O)=O)C1

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54

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